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Compound of Interest

Compound Name: 6-Bromo-5-methoxyquinoline

CAS No.: 36022-95-4

Cat. No.: B3014496

Get Quote

Technical Guide: Spectroscopic Profiling of 6-Bromo-5-methoxyquinoline

CAS Registry Number: 36022-95-4 Molecular Formula: C₁₀H₈BrNO Molecular Weight: 238.08

g/mol

Part 1: Structural Context & Synthesis Logic
1.1 Scaffold Analysis 6-Bromo-5-methoxyquinoline is a regioisomer critical in the

development of antimalarial agents and kinase inhibitors. Its structure consists of a fused

benzene and pyridine ring (quinoline), substituted at the C5 position with an electron-donating

methoxy group (-OMe) and at the C6 position with an electron-withdrawing bromine atom (-Br).

Electronic Push-Pull: The 5-methoxy group exerts a strong mesomeric donating effect (+M),

directing electron density primarily to the ortho (C6, C4) and para (C8) positions. However,

the C6 position is occupied by Bromine. This steric and electronic crowding at C5/C6 creates

a unique spectroscopic signature, particularly in the Nuclear Overhauser Effect (NOE) and

coupling constants.
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Synthetic Pathway: Unlike 8-bromo-5-methoxyquinoline (the thermodynamic product of

direct bromination), the 6-bromo isomer often requires directed synthesis, such as the

Skraup reaction using 4-bromo-3-methoxyaniline or functional group interconversion from 6-

bromo-5-nitroquinoline.

1.2 Impurity Profile Common impurities include:

8-Bromo-5-methoxyquinoline: The regioisomer formed during non-selective bromination.

Distinguished by the coupling pattern of protons on the benzene ring.

5-Methoxyquinoline: Starting material (lacking Br isotopic pattern in MS).

Part 2: Spectroscopic Data Analysis
Mass Spectrometry (MS)
Method: Electron Impact (EI) or Electrospray Ionization (ESI+).
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Parameter Value (m/z) Interpretation

Molecular Ion (M⁺) 237 / 239

Characteristic 1:1 doublet

intensity ratio indicating the

presence of one Bromine atom

(

and

).

Base Peak 237/239
The molecular ion is typically

stable in quinolines.

Fragment [M-15]⁺ 222 / 224
Loss of Methyl radical (

) from the methoxy group.

Fragment [M-28]⁺ 209 / 211

Loss of CO (common in aryl

methyl ethers after methyl

loss).

Fragment [M-Br]⁺ 158
Loss of Bromine atom; yields

the 5-methoxyquinoline cation.

Diagnostic Rule: The presence of equal intensity peaks at m/z 237 and 239 is the primary

confirmation of monobromination.

Infrared Spectroscopy (IR)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).
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Functional Group Wavenumber (cm⁻¹) Vibrational Mode

C-H (Aromatic) 3050 – 3010 Ar-H stretching.

C-H (Methoxy) 2960 – 2840
C-H stretching of the

group.

C=N / C=C 1620, 1590, 1490
Quinoline ring skeletal

vibrations.

C-O-C (Ether) 1265 – 1240
Aryl-alkyl ether asymmetric

stretching (Strong).

C-Br 600 – 500
C-Br stretching (often

weak/obscured in fingerprint).

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Deuterated Chloroform) or DMSO-d₆.

A. ¹H NMR (Proton NMR) - 400 MHz

Pyridine Ring (H2, H3, H4): Typical AMX or ABX system.

Benzene Ring (H7, H8): Since positions 5 and 6 are substituted, only H7 and H8 remain.

They form an AB system (two doublets) with ortho-coupling.
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Position Shift (δ ppm)* Multiplicity
Coupling (J
Hz)

Assignment
Logic

H2 8.85 – 8.95 dd

Most deshielded

due to adjacent

Nitrogen.

H4 8.30 – 8.40 d / dd

Peri-position to

C5-OMe; slightly

shielded relative

to unsubstituted

quinoline.

H3 7.35 – 7.45 dd Beta to Nitrogen.

H7 7.70 – 7.80 d
Ortho to Br

(deshielding).

H8 7.05 – 7.15 d

Para to OMe

(shielding effect

dominates).

-OCH₃ 4.00 – 4.05 s - Methoxy singlet.

Note: Chemical shifts are predicted estimates based on chemometric analysis of 5-

methoxyquinoline and 6-bromoquinoline analogs due to the rarity of the specific isomer in open

databases.

B. ¹³C NMR (Carbon NMR) - 100 MHz
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Carbon Type Shift (δ ppm) Assignment

C-O (C5) 153.0 – 155.0
Ipso-carbon attached to

Oxygen (deshielded).

C2 150.0 – 151.0 Alpha to Nitrogen.

C4 130.0 – 132.0

C8a 145.0 – 148.0 Quaternary bridgehead.

C6 (C-Br) 115.0 – 118.0

Ipso-carbon attached to Br

(shielded by heavy atom

effect).

-OCH₃ 56.0 – 56.5 Methoxy carbon.

Part 3: Visualization & Workflows
Structural Elucidation Workflow
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Caption: Logical workflow for confirming the 6-bromo-5-methoxy regioisomer using MS

isotopes and NMR coupling constants.

MS Fragmentation Pathway
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- CO

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in EI-MS for methoxy-bromo-quinolines.

Part 4: Experimental Protocol (Sample Preparation)
To ensure high-fidelity spectral data, sample purity is paramount.

Protocol 1: NMR Sample Preparation

Mass: Weigh 5–10 mg of 6-Bromo-5-methoxyquinoline.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an

internal standard.

Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to remove

inorganic salts (e.g., KBr from synthesis).

Acquisition: Run at 298 K. Set relaxation delay (d1) to >1.0s to ensure integration accuracy

of the methoxy singlet vs aromatic protons.

Protocol 2: Differentiation from 8-Bromo Isomer

Challenge: The 8-bromo isomer is a common byproduct.

Solution: Check the coupling of the proton at C7/C8.
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6-Bromo-5-methoxy: H7 and H8 are ortho (

Hz).

8-Bromo-5-methoxy: H6 and H7 are ortho (

Hz).

Differentiation: Use NOESY. In the 5-methoxy-6-bromo isomer, the OMe group is spatially

close to H4. In the 8-bromo isomer, the OMe is also close to H4, but the chemical shift of

the proton ortho to the Br will differ significantly (H7 in 6-Br vs H7 in 8-Br).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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